Cas no 827593-38-4 (methyl 2-(5-bromo-2-ethoxy-4-formylphenoxy)acetate)

• Product name: methyl 2-(5-bromo-2-ethoxy-4-formylphenoxy)acetate
• CAS No: 827593-38-4
• MF: C₁₂H₁₃O₅Br
• MW: 317.133
• MDL: MFCD02629559
• CID: 3060019
• PubChem ID: 19575097

methyl 2-(5-bromo-2-ethoxy-4-formylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-ethoxy-4-formyl-phenoxy)-acetic acid methyl ester
• methyl 2-(5-bromo-2-ethoxy-4-formylphenoxy)acetate
• EN300-230575
• STK350658
• Z2106595586
• BBL040555
• CIB59338
• CS-0240916
• methyl (5-bromo-2-ethoxy-4-formylphenoxy)acetate
• 827593-38-4
• AKOS000313208

• MDL： MFCD02629559
• Inchi： InChI=1S/C12H13BrO5/c1-3-17-10-4-8(6-14)9(13)5-11(10)18-7-12(15)16-2/h4-6H,3,7H2,1-2H3
• InChI Key： NEDXZPUCYATXNQ-UHFFFAOYSA-N
• SMILES： CCOC1=C(C=C(C(=C1)C=O)Br)OCC(=O)OC

Computed Properties

• Exact Mass: 315.99464Da
• Monoisotopic Mass: 315.99464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų
• XLogP3: 2.3

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 394.2±37.0 °C at 760 mmHg
• Flash Point: 192.2±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

methyl 2-(5-bromo-2-ethoxy-4-formylphenoxy)acetate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives